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Compound of Interest

Compound Name: N-Nitroso-bisoprolol

Cat. No.: B13689103

An In-depth Technical Guide to N-Nitroso-bisoprolol

This technical guide provides a comprehensive overview of N-Nitroso-bisoprolol, a
nitrosamine impurity of the beta-blocker bisoprolol. The document is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
properties, formation, analytical detection, and toxicological assessment.

Chemical Identity and Molecular Structure

N-Nitroso-bisoprolol (NBP) is a nitrosamine drug substance-related impurity (NDSRI) of
bisoprolol.[1][2][3][4] It is classified as a potential genotoxic and carcinogenic compound.[5]

CAS Number: 2820170-76-9[1][2][5][6][71[8]
Molecular Formula: C1sH30N20s[5]

IUPAC Name: N-(2-hydroxy-3-(4-((2-isopropoxyethoxy)methyl)phenoxy)propyl)-N-
isopropylnitrous amide[5]

Molecular Structure:
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Physicochemical Properties

Property Value Source
Molecular Weight 354.44 g/mol [5]
) >95% (as a reference
Purity [5][9]
standard)
Acceptable Intake (Al) Limit
1500 ng/day (1.5 p g/day ) [518]
(Default)
Carcinogenic Potency
Category 4 (USFDA) [5]

Category

Formation of N-Nitroso-bisoprolol

N-Nitroso-bisoprolol is not an intended product but rather an impurity that can form during the
synthesis, formulation, or storage of bisoprolol.[5][10] The formation occurs through the
nitrosation of the secondary amine moiety in the bisoprolol molecule. This reaction is typically
facilitated by the presence of nitrosating agents, such as nitrite impurities, under specific
conditions like heat, moisture, or an acidic environment.[5][10]
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Conditions

Bisoprolol Nitrosating Agents
(Secondary Amine) (e.g., Nitrites) (Heat, Acidity, Moisture)

N-Nitroso-bisoprolol

In Vivo Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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